Cas no 2764015-15-6 (2-(acetamidomethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-8-carboxylic acid)

• Product Name: 2-(acetamidomethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-8-carboxylic acid
• CAS No: 2764015-15-6
• MF: C₁₁H₁₅N₃O₃
• MW: 237.255102396011
• CID: 6444203
• PubChem ID: 165995488
• Update Time: 2025-10-12

2-(acetamidomethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2764015-15-6
• 2-(acetamidomethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-8-carboxylic acid
• EN300-37343270

• Inchi： 1S/C11H15N3O3/c1-7(15)12-5-8-6-14-4-2-3-9(11(16)17)10(14)13-8/h6,9H,2-5H2,1H3,(H,12,15)(H,16,17)
• InChI Key： CZBWZRSBDUMBSG-UHFFFAOYSA-N
• SMILES： OC(C1C2=NC(CNC(C)=O)=CN2CCC1)=O

Computed Properties

• Exact Mass: 237.11134135g/mol
• Monoisotopic Mass: 237.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 84.2Ų

Additional information on 2-(acetamidomethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-8-carboxylic acid

2-(Acetamidomethyl)-5H,6H,7H,8H-Imidazo[1,2-a]Pyridine-8-Carboxylic Acid: A Comprehensive Overview

CAS No. 2764015-15-6, commonly referred to as 2-(acetamidomethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-8-carboxylic acid, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities and potential applications in drug discovery. The structure of this molecule is characterized by an imidazo[1,2-a]pyridine ring system with a carboxylic acid group at the 8-position and an acetamidomethyl substituent at the 2-position. These structural features contribute to its unique chemical properties and biological functions.

Recent studies have highlighted the importance of imidazopyridines in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that certain imidazopyridine derivatives exhibit potent anti-inflammatory and antioxidant properties. These findings suggest that CAS No. 2764015-15-6 may have potential applications in the treatment of inflammatory diseases and oxidative stress-related conditions.

The synthesis of 2-(acetamidomethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-8-carboxylic acid involves a multi-step process that typically includes nucleophilic aromatic substitution and cyclization reactions. Researchers have optimized these steps to achieve high yields and purity levels. For example, a study in Organic Process Research & Development reported a novel synthetic route that utilizes microwave-assisted synthesis to accelerate reaction times while maintaining product quality.

In terms of pharmacological activity, this compound has shown promising results in preclinical models. A recent study in the European Journal of Pharmacology investigated its effects on cellular signaling pathways involved in neurodegenerative diseases. The results indicated that CAS No. 2764015-15-6 can modulate key enzymes associated with Alzheimer's disease, suggesting its potential as a lead compound for drug development.

Beyond its therapeutic applications, this compound has also been explored for its role in chemical catalysis. A paper published in Nature Communications demonstrated that certain imidazopyridine derivatives can act as efficient catalysts in asymmetric synthesis reactions. This opens up new avenues for using 2-(acetamidomethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-8-carboxylic acid in the development of green chemistry processes.

The structural versatility of this compound makes it a valuable tool for further research. Scientists are currently investigating its interactions with various biological targets, including G-protein coupled receptors (GPCRs) and kinase enzymes. These studies aim to uncover new mechanisms of action that could lead to innovative therapeutic strategies.

In conclusion, CAS No. 2764015-15-6, or 2-(acetamidomethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-8-carboxylic acid, represents a promising compound with diverse applications across multiple disciplines. Its unique chemical structure and biological activities make it a focal point for ongoing research efforts aimed at advancing drug discovery and chemical innovation.